Cas no 1361823-05-3 (4-Bromo-5-(trifluoromethoxy)pyridin-2-ol)

• Product Name: 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol
• CAS No: 1361823-05-3
• MF: C₆H₃BrF₃NO₂
• MW: 257.992731332779
• CID: 5744478
• PubChem ID: 118817120
• Update Time: 2025-06-15

4-Bromo-5-(trifluoromethoxy)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1703566
• 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol
• 1361823-05-3
• 2(1H)-Pyridinone, 4-bromo-5-(trifluoromethoxy)-

• Inchi： 1S/C6H3BrF3NO2/c7-3-1-5(12)11-2-4(3)13-6(8,9)10/h1-2H,(H,11,12)
• InChI Key： YHWAZRMMJFGKRR-UHFFFAOYSA-N
• SMILES： BrC1=CC(NC=C1OC(F)(F)F)=O

Computed Properties

• Exact Mass: 256.93
• Monoisotopic Mass: 256.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.88±0.1 g/cm3(Predicted)
• Boiling Point: 290.5±40.0 °C(Predicted)
• pka: 8.03±0.10(Predicted)

Additional information on 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol

Introduction to 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol (CAS No. 1361823-05-3)

4-Bromo-5-(trifluoromethoxy)pyridin-2-ol, identified by its Chemical Abstracts Service number (CAS No. 1361823-05-3), is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a valuable scaffold for the synthesis of bioactive molecules. The presence of both bromine and trifluoromethoxy substituents on the pyridine ring enhances its reactivity and potential applications in medicinal chemistry.

The structural features of 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol make it an attractive building block for the development of novel therapeutic agents. The bromine atom at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. Additionally, the trifluoromethoxy group at the 5-position introduces electron-withdrawing properties, influencing the electronic distribution across the pyridine ring and potentially modulating the binding affinity of derived compounds to biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their diverse biological activities. 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol has been explored in various research settings, particularly in the search for inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation. The compound’s ability to serve as a precursor for more complex molecules has made it a focal point in synthetic chemistry efforts aimed at identifying lead compounds for drug discovery.

One of the most compelling aspects of 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol is its utility in generating libraries of compounds for high-throughput screening (HTS). The combination of bromine and trifluoromethoxy groups allows for orthogonal functionalization strategies, enabling researchers to rapidly diversify structures while maintaining key pharmacophoric elements. This flexibility has been leveraged in several studies where 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol derivatives have shown promise in preclinical models.

Recent advancements in computational chemistry have further enhanced the appeal of 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol as a starting material. Molecular modeling studies have demonstrated that modifications introduced at the 2-hydroxyl position can fine-tune interactions with protein targets, offering insights into structure-activity relationships (SAR). These computational approaches have guided synthetic efforts, leading to the identification of more potent and selective analogs.

The agrochemical sector has also recognized the potential of 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol as a precursor for novel pesticides and herbicides. Pyridine-based compounds are well-documented for their efficacy in crop protection, and the unique substitution pattern of this molecule suggests it may contribute to the development of next-generation agrochemicals with improved environmental profiles.

From a synthetic chemistry perspective, 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol exemplifies the importance of strategic functional group placement in designing molecules with tailored properties. The ease with which this compound can be transformed into more complex structures underscores its value as a research tool. As methodologies for drug discovery continue to evolve, compounds like 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol will remain indispensable in the quest for new therapeutic interventions.

The versatility of 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol is further highlighted by its role in exploring novel chemical space. By serving as a scaffold for diversification, this compound enables chemists to venture beyond traditional pharmacophores and discover innovative molecular architectures with unique biological activities. Such explorations are crucial for addressing unmet medical needs and overcoming challenges associated with drug resistance.

In conclusion, 4-Bromo-5-(trifluoromethoxy)pyridin-2-ol (CAS No. 1361823-05-3) represents a significant asset in modern chemical research. Its structural features, reactivity patterns, and potential applications across multiple domains underscore its importance as a building block for future discoveries. As research progresses, this compound is likely to continue playing a pivotal role in advancing our understanding of bioactive molecules and their therapeutic applications.